Cas no 1094477-20-9 (4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide
• CAS No: 1094477-20-9
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 4571366
• Update Time: 2025-11-01

4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 4-methyl-N-4-piperidinyl-
• 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C10H15N3OS/c1-7-9(15-6-12-7)10(14)13-8-2-4-11-5-3-8/h6,8,11H,2-5H2,1H3,(H,13,14)
• InChI Key： NRJRPCAXGQMXOO-UHFFFAOYSA-N
• SMILES： S1C(C(NC2CCNCC2)=O)=C(C)N=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 136-138 °C
• Boiling Point: 415.8±45.0 °C at 760 mmHg
• Flash Point: 205.2±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide

Comprehensive Overview of 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide (CAS No. 1094477-20-9)

4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide (CAS No. 1094477-20-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the thiazole-carboxamide class, which is known for its diverse biological activities. The presence of a piperidine ring and a methyl-thiazole moiety makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders.

Recent studies have highlighted the role of 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide in modulating specific enzymatic pathways, such as kinases and GPCRs (G-protein-coupled receptors). Researchers are particularly interested in its potential as a selective inhibitor or allosteric modulator, which could pave the way for novel treatments for conditions like Parkinson's disease, diabetes, and chronic inflammation. The compound's molecular weight and lipophilicity are also optimized for blood-brain barrier penetration, making it a subject of interest in CNS (central nervous system) drug development.

In the context of current trends, the demand for small-molecule therapeutics and precision medicine has driven the exploration of compounds like 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide. Questions frequently searched in platforms like Google Scholar or PubMed include: "How does 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide interact with dopamine receptors?" or "What are the synthetic routes for CAS 1094477-20-9?" These queries reflect the compound's relevance in both academic and industrial settings.

The synthetic methodology for CAS 1094477-20-9 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthesis routes to minimize waste and improve yield.

From a commercial perspective, 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide is often listed by chemical suppliers as a research-grade compound, with applications in high-throughput screening and medicinal chemistry. Its stability under standard laboratory conditions (e.g., room temperature, inert atmosphere) further enhances its utility. However, users should always refer to safety data sheets (SDS) and handle it with appropriate precautions.

In summary, 4-methyl-N-(piperidin-4-yl)-1,3-thiazole-5-carboxamide (CAS No. 1094477-20-9) represents a versatile scaffold in modern drug discovery. Its structural complexity, combined with its potential biological activities, positions it as a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the development of next-generation therapeutics.